Cas no 944895-40-3 (2-Methoxy-N-methylpyridin-4-amine)

• Product Name: 2-Methoxy-N-methylpyridin-4-amine
• CAS No: 944895-40-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD10697834
• CID: 2950525
• PubChem ID: 22482212
• Update Time: 2025-10-29

2-Methoxy-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-甲基胺)-2-甲氧基吡啶
• 2-METHOXY-N-METHYLPYRIDIN-4-AMINE
• (2-METHOXY-PYRIDIN-4-YL)-METHYL-AMINE
• (2-methoxypyridin-4-yl)-methylamine
• AB60615
• F13448
• (2-methoxy-pyridin-4-yl)-methylamine
• CS-0080079
• MFCD10697834
• 2-Methoxy-N-methyl-4-pyridinamine
• SCHEMBL883726
• DB-135088
• AKOS006302280
• 944895-40-3
• EN300-2978002
• WS-02379
• IHRQWYKXYPUSIM-UHFFFAOYSA-N
• 2-Methoxy-N-methylpyridin-4-amine

• MDL： MFCD10697834
• Inchi： 1S/C7H10N2O/c1-8-6-3-4-9-7(5-6)10-2/h3-5H,1-2H3,(H,8,9)
• InChI Key： IHRQWYKXYPUSIM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)NC

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2

Additional information on 2-Methoxy-N-methylpyridin-4-amine

2-Methoxy-N-Methylpyridin-4-Amine: A Comprehensive Overview

The compound 2-Methoxy-N-Methylpyridin-4-Amine, identified by the CAS number 944895-40-3, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely recognized for their unique chemical properties and reactivity. The structure of 2-Methoxy-N-Methylpyridin-4-Amine consists of a pyridine ring substituted with a methoxy group at the 2-position and an N-methylamino group at the 4-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2-Methoxy-N-Methylpyridin-4-Amine in pharmaceutical research, particularly in the development of novel drug candidates. Its ability to act as a bioisostere or a structural analog in medicinal chemistry has made it a focal point for researchers exploring new therapeutic agents. The compound's unique electronic properties and steric effects contribute to its role in modulating biological activities, making it a promising candidate for drug design.

In terms of synthesis, 2-Methoxy-N-Methylpyridin-4-Amine can be prepared through various routes, including nucleophilic substitution and condensation reactions. One notable method involves the reaction of 2-methoxypyridine with an appropriate methylating agent under specific conditions. The choice of synthetic pathway depends on the desired purity, scalability, and cost-effectiveness of the process. Recent advancements in catalytic methods have further enhanced the efficiency and sustainability of these synthetic approaches.

The application of 2-Methoxy-N-Methylpyridin-4-Amine extends beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, its derivatives have shown potential as pesticides or herbicides due to their ability to inhibit key enzymes involved in plant growth. In materials science, the compound's aromaticity and functional groups make it a candidate for use in organic electronics or advanced materials.

A critical aspect of working with 2-Methoxy-N-Methylpyridin-4-Amine is understanding its toxicological profile. Recent studies have focused on evaluating its acute and chronic toxicity to ensure safe handling and application. These studies have provided valuable insights into its environmental fate and potential risks, guiding regulatory decisions and industrial practices.

In conclusion, 2-Methoxy-N-Methylpyridin-4-Amine, with its CAS number 944895-40-3, stands as a significant compound in contemporary chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, underscore its importance across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly vital role in both academic and industrial settings.